Cas no 2228208-65-7 (1-2-(difluoromethoxy)-3-methylphenylcyclopentan-1-amine)

• Product Name: 1-2-(difluoromethoxy)-3-methylphenylcyclopentan-1-amine
• CAS No: 2228208-65-7
• MF: C₁₃H₁₇F₂NO
• MW: 241.276990652084
• CID: 5997700
• PubChem ID: 165704789
• Update Time: 2025-05-20

1-2-(difluoromethoxy)-3-methylphenylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(difluoromethoxy)-3-methylphenylcyclopentan-1-amine
• 2228208-65-7
• EN300-1972183
• 1-[2-(difluoromethoxy)-3-methylphenyl]cyclopentan-1-amine

• Inchi： 1S/C13H17F2NO/c1-9-5-4-6-10(11(9)17-12(14)15)13(16)7-2-3-8-13/h4-6,12H,2-3,7-8,16H2,1H3
• InChI Key： SPUUKDHHPNXYGN-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=CC=CC=1C1(CCCC1)N)F

Computed Properties

• Exact Mass: 241.12782049g/mol
• Monoisotopic Mass: 241.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-2-(difluoromethoxy)-3-methylphenylcyclopentan-1-amine

Comprehensive Overview of 1-[2-(Difluoromethoxy)-3-methylphenyl]cyclopentan-1-amine (CAS No. 2228208-65-7)

1-[2-(Difluoromethoxy)-3-methylphenyl]cyclopentan-1-amine (CAS No. 2228208-65-7) is a specialized organic compound with a unique structural framework. This molecule features a cyclopentylamine core linked to a difluoromethoxy-substituted benzene ring, making it a subject of interest in pharmaceutical and agrochemical research. The presence of the difluoromethoxy group enhances its metabolic stability, a property highly sought after in drug discovery. Researchers are increasingly focusing on such fluorinated compounds due to their potential in addressing challenges related to bioavailability and enzymatic degradation.

The compound's molecular formula, C₁₃H₁₇F₂NO, reflects its moderate molecular weight, which is advantageous for drug-like properties. The 3-methylphenyl moiety contributes to its lipophilicity, a critical factor in membrane permeability. Recent studies highlight the growing demand for fluorinated building blocks in medicinal chemistry, as they often improve pharmacokinetic profiles. 1-[2-(Difluoromethoxy)-3-methylphenyl]cyclopentan-1-amine exemplifies this trend, with its balanced polarity and steric properties.

One of the most searched questions in AI-driven chemistry platforms is: "How does fluorination affect drug metabolism?" This compound serves as a practical case study. The difluoromethoxy group not only resists oxidative metabolism but also minimizes unwanted drug-drug interactions, a common concern in polypharmacy scenarios. Such attributes align with the industry's shift toward next-generation therapeutics with enhanced safety margins.

In material science, derivatives of 1-[2-(Difluoromethoxy)-3-methylphenyl]cyclopentan-1-amine have shown promise as intermediates for liquid crystals and OLED materials. The rigid cyclopentane ring and aromatic system provide structural diversity for tuning electronic properties. With the rise of flexible electronics, researchers are exploring its potential in organic semiconductors, a hot topic in sustainable technology forums.

From a synthetic chemistry perspective, the compound's amine functionality offers versatile derivatization opportunities. A frequently asked question in academic circles is: "What are the optimal conditions for N-functionalization of sterically hindered amines?" This molecule's cyclopentylamine group presents a relevant model for studying steric effects in nucleophilic reactions, a key consideration in process optimization.

The environmental fate of fluorinated compounds is another trending discussion point. While 1-[2-(Difluoromethoxy)-3-methylphenyl]cyclopentan-1-amine itself isn't classified as a persistent organic pollutant, its degradation pathways are of interest to green chemistry initiatives. Analytical methods like LC-MS/MS are commonly employed to study such compounds, reflecting the integration of advanced instrumentation in modern chemical research.

Market analyses indicate growing investment in fluorine-containing pharmaceuticals, with this compound's structural motifs appearing in several patent applications. Its potential as a chiral auxiliary or ligand in asymmetric catalysis further broadens its industrial relevance. These applications resonate with the pharmaceutical industry's emphasis on stereoselective synthesis to produce enantiomerically pure drugs.

In conclusion, 1-[2-(Difluoromethoxy)-3-methylphenyl]cyclopentan-1-amine (CAS No. 2228208-65-7) represents a multifaceted chemical entity bridging medicinal chemistry and materials science. Its structural features address contemporary challenges in drug design and functional materials, while its synthetic accessibility makes it a valuable target for further exploration. As research into fluorinated compounds intensifies, this molecule will likely remain at the forefront of innovative chemical solutions.